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Compound of Interest

Compound Name: Iron(II) fluoride tetrahydrate

Cat. No.: B1143722 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Iron(II) fluoride tetrahydrate (FeF2·4H2O) is a valuable compound in various chemical

syntheses and research applications. However, its handling requires a thorough understanding

of its potential hazards and the implementation of stringent safety protocols to ensure the well-

being of laboratory personnel and the integrity of research outcomes. This technical guide

provides an in-depth overview of the hazards associated with FeF2·4H2O and detailed

precautions for its safe management in a research and development setting.

Hazard Identification and Classification
Iron(II) fluoride tetrahydrate is classified as a hazardous substance. The primary routes of

exposure are inhalation, skin contact, eye contact, and ingestion.

According to the Globally Harmonized System of Classification and Labelling of Chemicals

(GHS), FeF2·4H2O presents the following hazards:

Acute Toxicity, Oral (Category 4): Harmful if swallowed.

Acute Toxicity, Dermal (Category 4): Harmful in contact with skin.[1]

Acute Toxicity, Inhalation (Category 4): Harmful if inhaled.[1]

Skin Corrosion/Irritation (Category 1B/2): Causes severe skin burns and irritation.[1][2][3]
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Serious Eye Damage/Eye Irritation (Category 1/2A): Causes serious eye damage.[2][3]

Specific target organ toxicity — single exposure (Category 3), Respiratory tract irritation: May

cause respiratory irritation.[3]

Upon contact with acids or under fire conditions, it may emit toxic fumes of fluorine and

hydrogen fluoride.[2][4]

Physicochemical and Toxicological Data
A clear understanding of the quantitative data associated with a chemical is crucial for a

comprehensive risk assessment.

Property Value Reference

Molecular Formula F2FeH8O4 [1][5]

Molecular Weight 165.90 g/mol [1][5]

Appearance
White to off-white crystalline

solid
[6][7]

Density 2.20 g/cm³ [6][8]

Decomposition Temperature 100°C [6][8]

Solubility
Slightly soluble in water;

insoluble in ethanol and ether.
[6][8]

GHS Hazard Statements
H302, H312, H314, H318,

H332, H335
[1][3]

Experimental Protocols for Safe Handling
Adherence to detailed experimental protocols is paramount when working with FeF2·4H2O to

minimize exposure and prevent accidents.

Personal Protective Equipment (PPE)
A comprehensive PPE strategy is the first line of defense.
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Personal Protective Equipment (PPE) Protocol

Before Handling FeF2·4H2O Wear chemical safety goggles and a face shield.
Step 1

Wear impervious gloves (e.g., nitrile).
Step 2

Wear a lab coat and closed-toe shoes.
Step 3

Use a NIOSH-approved respirator if dust is generated.
Step 4

Proceed with Handling

Click to download full resolution via product page

Caption: Required PPE for handling FeF2·4H2O.

Engineering Controls
Engineering controls are designed to remove the hazard at the source.

Ventilation: Always handle FeF2·4H2O in a well-ventilated area. For procedures that may

generate dust, a chemical fume hood is mandatory.[2][4]

Enclosed Processes: Whenever feasible, use enclosed systems to minimize the release of

dust and vapors.[2]

Standard Operating Procedure for Weighing and
Transferring

Preparation: Designate a specific area for handling FeF2·4H2O. Ensure the area is clean

and free of incompatible materials, especially acids and strong oxidizing agents.[2]

Equipment: Use a balance with a draft shield. Employ smooth, deliberate movements to

avoid creating dust.

Transfer: Use a spatula to carefully transfer the solid. Avoid scooping or pouring actions that

can aerosolize the powder.

Cleaning: After transfer, carefully clean the spatula and the weighing area with a damp cloth

to collect any residual dust. Dispose of the cloth as hazardous waste.

Emergency Procedures
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In the event of an exposure or spill, immediate and appropriate action is critical.

First-Aid Measures
Inhalation: Move the individual to fresh air. If breathing is difficult, administer oxygen. Seek

immediate medical attention.[2]

Skin Contact: Immediately remove all contaminated clothing. Rinse the affected skin with

copious amounts of water for at least 15 minutes. Seek immediate medical attention.[2]

Eye Contact: Immediately flush the eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Remove contact lenses if present and easy

to do. Seek immediate medical attention.[2]

Ingestion: Do NOT induce vomiting. Rinse the mouth with water. If the person is conscious,

give them two glasses of water to drink. Seek immediate medical attention.[2]

Spill Response Protocol
A systematic approach to spill cleanup is essential to prevent further contamination and

exposure.
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FeF2·4H2O Spill Response Workflow

Spill Occurs

Evacuate and secure the area.

Don appropriate PPE.

Cover the spill with an inert absorbent material.

Carefully scoop the material into a labeled hazardous waste container.

Decontaminate the spill area with a suitable cleaning agent.

Dispose of waste according to regulations.

Report the incident.

Click to download full resolution via product page

Caption: Workflow for managing a spill of FeF2·4H2O.
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Storage and Disposal
Proper storage and disposal are critical to long-term safety.

Storage: Store FeF2·4H2O in a cool, dry, well-ventilated area in a tightly sealed container.[2]

Protect from moisture.[2] Store away from incompatible materials such as acids and

oxidizing agents.[2]

Disposal: Dispose of unused material and contaminated waste in accordance with local,

state, and federal regulations.[2] Do not allow the material to enter drains or the

environment.[2]

By adhering to the guidelines outlined in this document, researchers, scientists, and drug

development professionals can safely handle Iron(II) fluoride tetrahydrate, minimizing risks

and fostering a secure laboratory environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Navigating the Safe Handling of FeF2·4H2O: A
Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1143722#hazards-and-safety-precautions-for-
handling-fef2-4h2o]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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